Cas no 2172443-23-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid
• CAS No: 2172443-23-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5895818
• PubChem ID: 165581636
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid
• EN300-1527942
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclohexyl]formamido}pentanoic acid
• 2172443-23-9

• Inchi： 1S/C28H34N2O5/c1-3-18(16-25(31)32)29-26(33)28(2)15-9-8-14-24(28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VVGLPGHFBSIKBP-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid (CAS No. 2172443-23-9)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid (CAS No. 2172443-23-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclohexyl ring, and a pentanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and high stability under mild conditions. This feature makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid an attractive candidate for the synthesis of complex peptides and proteins. The cyclohexyl ring provides additional conformational stability, which can be crucial for maintaining the biological activity of the final product. The pentanoic acid moiety, on the other hand, introduces a carboxylic acid functional group that can be further modified or conjugated to other molecules, enhancing its versatility in drug design.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid exhibit potent anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This finding suggests that these compounds could be developed into novel anti-inflammatory drugs for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid as a building block for the synthesis of peptidomimetics with improved pharmacokinetic properties. The resulting peptidomimetics showed enhanced stability against proteolytic degradation and improved cell permeability, making them promising candidates for drug delivery systems. These findings underscore the importance of this compound in the development of advanced therapeutic agents.

The structural complexity of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid also presents challenges in its synthesis and purification. However, recent advancements in synthetic chemistry have led to more efficient and scalable methods for its production. For example, a one-pot multistep synthesis approach has been developed that significantly reduces the number of purification steps required, making it more feasible for large-scale manufacturing. This method involves the sequential addition of reagents under carefully controlled conditions to achieve high yields and purity levels.

In addition to its potential as a therapeutic agent, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid has also been investigated for its use as a research tool in biochemical studies. Its unique structural features make it an ideal candidate for probing protein-protein interactions and enzyme mechanisms. For instance, it has been used to study the binding kinetics of enzymes involved in metabolic pathways, providing valuable insights into their catalytic mechanisms.

The safety profile of this compound is another important aspect that has been extensively studied. Toxicological evaluations have shown that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid exhibits low toxicity at therapeutic concentrations, making it suitable for clinical applications. However, as with any new chemical entity, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}pentanoic acid (CAS No. 2172443-23-9) is a versatile compound with significant potential in both pharmaceutical research and biochemical studies. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in the field of medicinal chemistry.